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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1211169 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O).

Frequently Asked Questions (FAQs)
Q1: What is Rochelle salt and why is it used in research?

Rochelle salt is a double salt of tartaric acid that crystallizes in the orthorhombic system.[1] It

is notable for its significant piezoelectric effect, making it valuable in sensitive acoustic and

vibrational devices.[2][3] Its ferroelectric properties are also a subject of scientific study.[4]

Q2: What are the ideal storage conditions for Rochelle salt crystals?

Rochelle salt crystals are sensitive to both heat and moisture. They can decompose at

temperatures exceeding 55°C (131°F).[1] The crystals are also deliquescent, meaning they can

absorb moisture from the air and liquefy.[5] Therefore, it is crucial to store them in a cool, dry

environment, preferably in a sealed container.

Q3: Can I synthesize Rochelle salt in the lab?

Yes, Rochelle salt can be synthesized using common laboratory reagents, or even household

chemicals. The most common method involves the reaction of potassium bitartrate (cream of
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tartar) with sodium carbonate (washing soda) or sodium bicarbonate (baking soda) in water.[1]

[2][5][6]

Troubleshooting Guide
Problem 1: No crystals are forming in the solution.
Possible Cause 1.1: The solution is not saturated or supersaturated. For crystals to grow, the

solution must be supersaturated, meaning it contains more dissolved solute than it can

normally hold at a given temperature.

Solution:

Gently heat the solution to dissolve more Rochelle salt, ensuring all solute is dissolved.[7]

Allow the solution to cool slowly and undisturbed. Slow cooling is crucial for the formation

of large, high-quality crystals.[1]

Alternatively, allow for slow evaporation of the solvent (water) by leaving the container

partially covered in a dust-free environment. A fan in the room can increase the

evaporation rate.[1]

Possible Cause 1.2: Impurities in the starting materials. Impurities can inhibit crystal nucleation

and growth. If you are synthesizing your own Rochelle salt, the purity of the cream of tartar

and sodium carbonate is important.

Solution:

Recrystallize the cream of tartar before use to remove any anti-caking agents or other

impurities.[8]

Ensure the sodium carbonate is fully converted from sodium bicarbonate if you are

preparing it by heating.[2]

Filter the final Rochelle salt solution while it is still hot to remove any undissolved

impurities before allowing it to cool.[1][9]

Problem 2: Only small, needle-like crystals are forming.
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Possible Cause 2.1: The solution is too supersaturated, leading to rapid crystallization.

Excessive supersaturation can cause spontaneous nucleation of many small crystals instead of

the growth of a few large ones.[8]

Solution:

Avoid cooling the solution too quickly. A slower cooling rate will reduce the level of

supersaturation and encourage the growth of larger, well-defined crystals.[1]

Consider using a slightly less concentrated solution.

Possible Cause 2.2: The initial seed crystals have a needle-like habit. The morphology of the

initial seed crystals can influence the habit of the subsequent crystals grown from the solution.

[8]

Solution:

Introduce a well-formed, prismatic seed crystal into the slightly supersaturated solution.

This will provide a template for the desired crystal growth.[8]

Problem 3: A non-crystalline solid (amorphous
precipitate) is forming.
Possible Cause 3.1: Extremely rapid crystallization from a highly supersaturated solution. This

is a more extreme version of the problem that leads to needle-like crystals. The molecules do

not have sufficient time to arrange themselves into an ordered crystal lattice.

Solution:

Significantly reduce the degree of supersaturation by using a more dilute solution or a

slower cooling rate.

The introduction of a seed crystal can help to direct the crystallization process and prevent

the formation of an amorphous solid.[8]

Problem 4: The seed crystal is dissolving.
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Possible Cause 4.1: The solution is not saturated. If the solution is undersaturated, it will

dissolve the seed crystal instead of promoting its growth.

Solution:

Before introducing your seed crystal, test the solution's saturation. Add a small, unwanted

crystal to the solution. If it dissolves, the solution is not saturated. You will need to dissolve

more Rochelle salt or allow more water to evaporate.[1]

Quantitative Data Summary
Parameter Value/Range Notes

Solubility in Water ~90-100 g / 100 g water
For preparing the initial

solution.[10]

At 25°C: ~100 g / 100 g water
Solubility increases with

temperature.[5]

At 45°C: ~200 g / 100 g water [5]

Decomposition Temperature > 55°C (131°F)
Crystals will lose water of

hydration and decompose.[1]

Solution pH for Synthesis ~8

When synthesizing from cream

of tartar and sodium

carbonate.[5][6]

Experimental Protocols
Protocol 1: Synthesis of Rochelle Salt
This protocol is based on the reaction between potassium bitartrate and sodium carbonate.

Materials:

Potassium bitartrate (cream of tartar)

Sodium carbonate (washing soda)

Distilled water
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Beakers

Heating plate with magnetic stirrer

Filter paper and funnel

Methodology:

For every 100g of potassium bitartrate, you will need approximately 56g of sodium

carbonate.

In a beaker, dissolve the potassium bitartrate in distilled water by heating and stirring. A good

starting point is 100g of potassium bitartrate in 150-200mL of water.[8]

Slowly add the sodium carbonate to the hot solution in small portions. The solution will fizz

as carbon dioxide is released. Continue adding sodium carbonate until the fizzing stops,

indicating the reaction is complete.[1][9]

Once the reaction is complete, heat the solution to ensure all solids are dissolved.

Filter the hot solution through filter paper to remove any impurities or unreacted solids.[1]

Allow the filtered solution to cool slowly to room temperature. Rochelle salt crystals will

precipitate out.

Collect the crystals by filtration and dry them on filter paper.

Protocol 2: Growing a Large Single Crystal
This protocol uses the slow evaporation method with a seed crystal.

Materials:

Synthesized or purchased Rochelle salt

Distilled water

Beaker or crystal growing vessel
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Heating plate

Nylon fishing line or thin thread

A small, well-formed Rochelle salt crystal (seed crystal)

Methodology:

Prepare a saturated solution of Rochelle salt by dissolving it in hot distilled water until no

more will dissolve.[1]

Filter the hot, saturated solution into a clean crystal growing vessel.

Allow the solution to cool to room temperature.

Select a small, high-quality crystal to use as a seed. Tie it to a length of nylon fishing line.[1]

Suspend the seed crystal in the solution, ensuring it is not touching the sides or bottom of

the container.[10]

Cover the container with a piece of paper or a watch glass to prevent dust contamination

while still allowing for slow evaporation.

Place the setup in a location where it will not be disturbed and where the temperature is

relatively stable.[1]

The crystal will grow over several days to weeks as the water evaporates.

To grow a very large crystal, you may need to periodically add more saturated Rochelle salt
solution.[1]

Visualizations
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Protocol 1: Synthesis of Rochelle Salt Protocol 2: Growing a Large Single Crystal

Dissolve Potassium Bitartrate in Hot Water

Slowly Add Sodium Carbonate

Reaction

Filter Hot Solution

Remove Impurities

Cool Solution to Precipitate Crystals

Crystallization

Collect and Dry Crystals

Prepare Saturated Rochelle Salt Solution

Select and Suspend Seed Crystal

Slow Evaporation and Growth

Monitor and Replenish Solution (Optional) Harvest Large Crystal

Click to download full resolution via product page

Caption: Experimental workflow for Rochelle salt synthesis and single crystal growth.
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Observed Problems Potential Solutions

Crystal Growth Issue

No Crystals Forming

Small, Needle-like Crystals

Amorphous Precipitate

Seed Crystal Dissolving Increase Solution Saturation

Check for and Remove Impurities

Ensure Slow Cooling/Evaporation

Use High-Quality Seed Crystal

Reduce Supersaturation

Click to download full resolution via product page

Caption: Troubleshooting logic for common issues in Rochelle salt crystal growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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